Journal Name:Thermochimica Acta
Journal ISSN:0040-6031
IF:3.378
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/500855/description
Year of Origin:1970
Publisher:Elsevier
Number of Articles Per Year:265
Publishing Cycle:Monthly
OA or Not:Not
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-05-06 , DOI:
10.1134/s2070205122060119
AbstractA comparative analysis of the composition and structure of freshly precipitated iron(III) hydroxide precipitates obtained from a sodium sulfate solution (400 mg/L) at pH 7 and 8 before and after the sorption of nickel ions on them was carried out. IR, Raman, and Mössbauer spectroscopy, as well as X-ray diffraction and thermal analyses, have shown that precipitates synthesized from a solution of iron(III) chloride are a two-line ferrihydrite with the gross formula Fe2O3⋅3H2O. It has been established that the sorption of nickel ions on these precipitates is not accompanied with chemisorption, i.e., the formation of mixed compounds between iron and nickel. Their doping with nickel ions also was not observed. It has been found that the ζ potential of ferrihydrite particles at pH 5.4. The zero-charge point of the precipitate particles corresponds to pH 5.4.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-05-06 , DOI:
10.1134/s2070205122700101
AbstractThe adsorption of nickel(II) ions by natural aluminosilicate modified with hydrochloric acid followed by immobilization of 1-(3-triethoxysilylpropyl)thiosemicarbazide (TSC) has been studied. The AS–HCl–TSC Series of adsorbents was obtained by treating AS–HCl with solutions TSC with a concentration of 0.5, 1.0, 1.8, 3.5, 4.5, 5.8 wt %. The adsorption capacity of the obtained samples was studied in relation to nickel(II) ions. The highest adsorption of nickel(II) ions, 165.7 mg/g, corresponds to the sample treated with a solution containing 1% TSC. A subsequent increase in the concentration of the modifier leads to a decrease in the amount of adsorption. It can be assumed that with an increase in the concentration of the modifier, the support surface is covered with a denser TSC layer. In this case, the internal volume of the carrier does not participate in exchange processes, which, in turn, contributes to a decrease in the adsorption value with an increase in the concentration of the modifier. The adsorption equilibrium corresponding to the constancy of the composition of the concentrations of metal ions in the adsorbate–aluminosilicate AS–HCl–TSC system was 90 min. For the AS–HCl–TSC adsorbents obtained, the adsorption kinetics of nickel(II) ions was studied. Kinetic equations of pseudofirst and pseudosecond orders are obtained. The values of the determination coefficients (0.98–0.99) indicate that the adsorption of nickel(II) ions by the AS–HCl–TSC adsorbent can be described by a pseudo-second-order equation. At concentration 1% TSC modifier, the initial adsorption rate of nickel(II) ions was 0.121 mmol/(g min). In this case, the value of the adsorption-rate constant is 0.082 g/(mmol min). For AS, AS–HCl, AS–TSC, and AS–HCl–TSC samples, the adsorption capacity was 5.9 mg/g (0.10 mmol/g), 11.6 mg/g (0.20 mmol/g), 16.6 mg/g (0.28 mmol/g), and 165.7 mg/g (2.8 mmol/g), respectively.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-05-06 , DOI:
10.1134/s2070205122700010
AbstractIt is shown that, with the help of adsorption–catalytic deformation, it is possible to significantly change the composition of the skeletal nickel hydrogenation catalyst by changing the steric factor directly under the conditions of the chemical reaction. Various substances were tested as model compounds undergoing reduction: hydrogen peroxide, sodium maleate, and propen-2-ol-1. It is shown that, during the hydrogenation reaction, as a result of strong local overheating, the catalyst grain is deformed and the aluminum atoms that were previously in the bulk of this grain appear on the surface, after which aluminum becomes available for further leaching, while yielding additional hydrogen.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-02-16 , DOI:
10.1134/s2070205122060235
AbstractThermally stimulated processes in mixtures of boric acid (BA) with boron nitride (BN) and aluminum that underwent the plastic deformation under a pressure of 0.5–4.0 GPa in an anvil-type high-pressure apparatus were studied with differential-scanning calorimetry, thermogravimetry, and mass spectrometry. Water releases in initial BA within 20–200°C, which leads to an endothermic effect. The weight loss associated with release of water in the deformed BA–BN mixture proceeded within 20–200 and 250–450°С according to mass spectrometric data. The enthalpy of water release endoprocess within 200–200°С decreased with an increase in an amount of BN in mixtures and with an increase in deformation pressure, and it remained constant within 250–450°С. There were endopeaks on the thermogram of the BA–Al starting mixture due to the release of water and an endopeak of aluminum melting. The thermograms of the deformed mixtures showed an exopeak of aluminum melting and an exopeak within 200–550°C.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-07-10 , DOI:
10.1134/s2070205123700521
AbstractElectrochemical chromium coatings modified with nanodiamond particles were deposited directly on a monolithic composite with a layered structure. Diamond nanoparticles obtained by detonation synthesis were used. The chromium coatings were deposited on a monolithic composite with a complex structure based on molybdenum and aluminum alloys. This monolithic composite will be called “matrix” for short. X-ray diffraction analysis of the matrix and the coating was performed with powder X-ray diffractometer (XRD). Concentrations of nanodiamond particles of 10–15 g/L in the chromating electrolyte were used. Analyses of scanning electron microscope (SEM) of Bruker Inc. were performed. The microstructure was studied with a Polyx Met metallographic microscope at 200× magnification and ProgRes CT3 USB digital camera and a licensed ProgRes CapturePro software. The microhardness was measured using a PolyvarMet 4000 microhardness tester. In the chromium layer it is in the range 620–750 kg/mm2 and in the matrix in the range 1000–1140 kg/mm2. The thickness of the chromium coatings with nanodiamond particles is between 45–50 µm.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-05-06 , DOI:
10.1134/s2070205122050215
AbstractThe adsorption properties of an ASD-4 aluminum powder and the powder modified with copper formate in different concentrations of 1, 2, 3, and 5 wt % were studied using the low-temperature adsorption of nitrogen at 78 K. The structural properties as morphology and phase composition of the interaction products were studied; the specific surface area and porosity were evaluated. It was shown that the adsorption characteristics of the powders modified with 1 and 2 wt % copper formate remained almost unchanged, which is of interest for creating a protective layer on the surface of the aluminum particles without significantly changing its structure-forming properties. The introduction of the modifier at a concentration of 3 and 5 wt % significantly affected the adsorption characteristics of the interaction products. For example, the specific surface of the ASD-4 + 3% Cu powder amounted to 12 m2/g, while that of the ASD-4 + 5% Cu achieved 19 m2/g, whereas the specific surface of the initial ASD-4 powder was only 0.7728 m2/g.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-02-28 , DOI:
10.1134/s2070205122070048
Abstract—The work is devoted to the study of the properties and selection of the optimal method for applying an intermediate coating on steel, which serves as an adhesive support layer for extremely hard CVD coatings. In this work, a study of the structure and properties of multilayer coatings of the Ni–P and W–C systems was carried out. The morphology, phase and elemental composition of the layers obtained have been studied by scanning electron microscopy, X-ray diffractometry and X-ray photoelectron spectroscopy. It is shown that nickel coatings consist mainly of a metallic phase, despite the high phosphorus content in the Ni-P layers. Mechanical tests of the coatings showed that the support layer obtained by the method of electroless plating tends to increase in hardness, and tests for adhesion strength showed some advantage of electroless nickel plating over electroplating, providing a higher resistance to destructive effects during testing.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-05-19 , DOI:
10.1134/s207020512370034x
Abstract—In this work, we have reported the synthesis of macrocyclic ligand and its nanostructured mononuclear Mn(II) and Cu(II) complexes using the sonication method. The spectral and elemental analyses have been done using UV–Vis spectroscopy, Fourier transform infrared (FT-IR) Spectroscopy, mass spectrometry, and carbon, hydrogen, and nitrogen elemental (CHN) analyses. The average size and surface morphological analysis of the synthesized nanocomplexes was evaluated using powder X-ray diffraction (XRD) and the field emission scanning electron microscopy (FE-SEM), respectively. The roughness of the nanostructured complexes was generalized by various statistical factors based on fractal studies. The results of the optical absorption data showed that the complexes have direct and indirect energy gap bands in the photon energy range from 2.33–4.31 eV. The various dispersion parameters like the refractive index, absorption index, dielectric constant, and optical conductivity were calculated and interpreted for the nanostructured complexes. The analysis of photoluminescent (PL) spectra showed that with the excitation wavelength of 260 and 460 nm, a strong band at 521 and 542 nm for Mn(II) and Cu(II), respectively, was observed in the emission spectrum. The obtained results indicate that the complexes can act as a promising candidate as green emitting light materials in electroluminescent and optoelectronic devices. The synthesized nanocomplexes were screened in vitro against fungal strains (Candida albicans and Aspergillus niger) and gram-positive bacterial strains (Listeria, Enterococcus faecalis, Bacillus subtilis and Staphylococcus aureus and gram-negative bacteria strains (Escherichia coli, Salmonella enterica, Acinetobacter calcoaceticus, Serratia marcescens) by the two-fold serial dilution method. The fractal and antimicrobial studies showed that Cu(II) complex is an excellent candidate to act as an antimicrobial agent.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-07-03 , DOI:
10.1134/s2070205123700272
AbstractThe effect of the hardening conditions and the nature of the filler and the organic modifier on the physical and mechanical properties of coatings based on a cycloaliphatic epoxy matrix filled with muscovite mica and TiO2 has been studied. The dependence of the values of hardness and the wetting angle on the amount of polyetheramine hardener (20–50 wt %) has been presented. The effect of the nature of the hardener and additives of ground granite and SiO2 microspheres on the values of hardness, adhesion, and impact and bending strengths of the epoxy coating has been studied. Four optimal compositions of epoxy coatings for the study of thermal stability and anticorrosive properties have been determined. It has been shown that coatings containing oligoethoxysiloxanes as organic modifiers are characterized by low degree of corrosion protection.
Thermochimica Acta ( IF 3.378 ) Pub Date: 2023-02-28 , DOI:
10.1134/s2070205122070140
Abstract—Passivation with organic corrosion inhibitors (CIs) is an effective and technologically simple way to protect metal items. Higher alkyl carboxylates and trialkoxysilanes (TASs) are very attractive as effective CIs. The combination of TASs and higher alkyl carboxylates is useful for obtaining the thinnest protective layers on the AMg6 aluminum-alloy surface. In this case, two fundamentally different methods are applicable. In one of them, the surface of the Al alloy remains hydrophilic, but exhibits a high anticorrosion resistance. In the second case, hydrophobization or even superhydrophobization of the surface is possible, which imparts, in addition, increased anticorrosion resistance to the AMg6 alloy.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
化学3区 | CHEMISTRY, ANALYTICAL 分析化学3区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
11.30 | 116 | Science Citation Index Science Citation Index Expanded | Not |
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